Trimethylsilyl chlorosulphate

• IUPAC Name: [chlorosulfonyloxy(dimethyl)silyl]methane
• InChI: InChI=1S/C3H9ClO3SSi/c1-9(2,3)7-8(4,5)6/h1-3H3
• InChI Key: QWQONZVLXJGXHV-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OS(=O)(=O)Cl
• Molecular Formula: C3H9ClO3SSi
• DSSTOX Substance ID: DTXSID30195872
• Molecular Weight: 188.71 g/mol
• CAS RN: 4353-77-9

Description

Trimethylsilyl chlorosulphate (TMCS) is an organosilicon compound that is widely used in organic synthesis and biochemistry. It is a colorless, volatile liquid with a pungent odor and boiling point of 91.2°C. TMCS is a reagent that is used to transfer a methyl group to a variety of substrates, such as alcohols, phenols, and amines. It is also a versatile reagent for the synthesis of sulfonamides, sulfones, and sulfoxides.

Scientific Research Applications

1. Nuclear Magnetic Resonance Studies Trimethylsilyl compounds, including trimethylsilyl chlorosulphate, have been extensively studied using nuclear magnetic resonance (NMR) techniques. Such studies provide valuable insights into the chemical shifts, coupling constants, and relaxation times of these compounds, which are crucial for understanding their chemical behavior and applications in various fields (Harris & Kimber, 1975).

2. Phase Transfer Catalysis Trimethylsilyl groups are widely used in phase transfer catalysis for the preparation and protection of hydroxyl functions. This application is crucial in organic synthesis, demonstrating the versatility of trimethylsilyl compounds in chemical transformations (Lissel & Weiffen, 1981).

3. Lithium-Ion Batteries Tris(trimethylsilyl) phosphate, a related compound, has been investigated for its application in enhancing the performance of lithium-ion batteries. It serves as a novel film-forming additive, improving the cycling stability and capacity of high-voltage cathode materials (Yan et al., 2014).

4. Chemical Warfare Agent Analysis Trimethylsilyl derivatives play a crucial role in the analysis of chemical warfare agents. They are used for derivatization in gas chromatographic-mass spectrometric methods to detect and confirm the presence of such agents and their hydrolysis products in soil (D'Agostino & Provost, 1992).

5. Environmental and Gas Analysis The determination of trimethylsilyl derivatives of silicate anions by gas chromatography is another significant application. This technique is vital for environmental analysis and for studying silicate distributions in various solutions (Shimono et al., 1981).

Mechanism of Action

Target of Action

Trimethylsilyl chlorosulfonate is primarily used as a sulfonating agent . Its primary targets are small organic molecules and polymers, particularly aromatic polymers . The compound is used to introduce sulfonic acid groups into these targets, thereby enhancing their properties such as solubility and ionic conductivity .

Safety and Hazards

Trimethylsilyl chlorosulphate is a flammable liquid and vapor. It causes severe skin burns and eye damage. It may cause respiratory irritation and is suspected of causing cancer. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Biochemical Analysis

Biochemical Properties

Trimethylsilyl chlorosulfonate is primarily used in the sulfonation of small organic molecules . It plays a crucial role in biochemical reactions, particularly in the synthesis of sulfonated polysulfone

Cellular Effects

Its primary known function is as a sulfonating agent in the preparation of nano-structured organic-inorganic membranes for proton exchange membrane fuel cells (PEMFC) based on methacrylate and epoxy polymeric structures

Molecular Mechanism

The molecular mechanism of Trimethylsilyl chlorosulfonate is largely associated with its role as a sulfonating agent. It is used in the sulfonation of small organic molecules, contributing to the synthesis of sulfonated polysulfone

Synthesis routes and methods

Procedure details

In a first step, a film of 100 cm2 with a thickness of 100 μm, dried beforehand at 110° C. under vacuum (10 mbar), was immersed in 200 ml of dichloroethane (DCE) and the whole mixture is brought to 60° C. In parallel, an anhydrous solution of trimethylsilyl chlorosulfonate was prepared by dissolving 47.2 g (0.434 moles) of trimethylsilane chloride and 42.2 g (0.36 moles) of ClSO3H, both the constituents being anhydrous, in 50 ml of dry DCE with magnetic stirring and under argon, for a duration of 30 minutes, with HCl formed being trapped.